Surface-directed modulation of supramolecular gel properties†
Chemical Communications Pub Date: 2016-02-22 DOI: 10.1039/C6CC00292G
Abstract
Supramolecular materials are widely studied and used for a variety of applications; in most applications, these materials are in contact with surfaces of other materials. Whilst much focus has been placed on elucidating factors that affect supramolecular material properties, the influence of the material surface on gel formation is poorly characterised. Here, we demonstrate that surface properties directly affect the fibre architecture and mechanical properties of self-assembled cytidine based gel films.

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